Cas no 175204-46-3 (2,6-dichloropyridine-4-carbothioamide)

2,6-dichloropyridine-4-carbothioamide Properties

Names and Identifiers

• 4-Pyridinecarbothioamide,2,6-dichloro-
• 2,6-DICHLOROPYRIDINE-4-CARBOTHIOAMIDE
• 2,5-DICHLOROBENZENESULFONYL CHLORIDE
• 2,6-Dichloroisothionicontinamide
• 2,6-Dichlorothioisonicotinamide
• 2,6-DICHLOROPYRIDINE-4-THIOCARBOXAMIDE
• 4-Methyl-5-thiazolylethanyloctanoate
• SCHEMBL3597105
• FT-0610631
• EN300-1985191
• CS-0355712
• 175204-46-3
• AKOS015908576
• DTXSID30381879
• MFCD00085000
• QZDZCVBAYMPTBM-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00085000
• InChIKey： QZDZCVBAYMPTBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4Cl2N2S/c7-4-1-3(6(9)11)2-5(8)10-4/h1-2H,(H2,9,11)
• SMILES： ClC1C=C(C(=S)N)C=C(Cl)N=1

Computed Properties

• Exact Mass: 205.94700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 205.9472247g/mol
• Heavy Atom Count: 11
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• LogP: 2.72290
• PSA: 71.00000
• Refractive Index: 1.68
• Boiling Point: 366.5°Cat760mmHg
• Melting Point: 145℃
• Flash Point: 175.5°C
• Density: 1.555